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Compound of Interest

Compound Name: Ferrous calcium citrate

Cat. No.: B12724409 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

technical support for the proper storage and handling of ferrous calcium citrate.

Understanding the chemical vulnerabilities of this complex is critical to ensuring its integrity,

stability, and performance in experimental and developmental applications.

Frequently Asked Questions (FAQs)
Q1: What is the optimal temperature for storing ferrous calcium citrate?

A1: Ferrous calcium citrate should be stored at room temperature, protected from extreme

heat. While stable at ordinary temperatures, elevated temperatures can accelerate degradation

pathways, particularly the oxidation of the ferrous (Fe²⁺) ion. Thermal decomposition of iron

citrate begins at higher temperatures, leading to the formation of iron oxides[1][2]. For routine

laboratory storage, a controlled room temperature environment is sufficient.

Q2: How critical is humidity control for ferrous calcium citrate storage?

A2: Maintaining a dry environment is crucial. Ferrous calcium citrate is a hydrated complex,

and its stability is linked to this hydration state[3]. While it is not excessively hygroscopic,

exposure to high humidity can lead to physical changes in the powder and potentially facilitate

oxidative degradation. The general recommendation for similar compounds like calcium citrate

is to keep them in tightly closed containers in a dry place[4][5]. Dehydration, especially under

vacuum and at elevated temperatures, can paradoxically lead to auto-oxidation of the ferrous
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iron[3]. Therefore, the goal is to prevent the absorption of excess moisture rather than to

aggressively desiccate the compound.

Q3: My ferrous calcium citrate has changed color from a colorless or grayish-green powder

to a yellowish or brownish hue. What does this indicate?

A3: A color change to yellow or brown is a strong indicator of oxidation. The ferrous (Fe²⁺) ion,

which is typically colorless or pale green, has likely been oxidized to the ferric (Fe³⁺) ion, which

forms yellowish-brown complexes. This oxidation compromises the integrity of the ferrous
calcium citrate. The primary culprits for this are exposure to light, air (oxygen), and potentially

high temperatures[3].

Q4: Can I store solutions of ferrous calcium citrate?

A4: Solutions of ferrous compounds are generally less stable than the solid form and are more

susceptible to oxidation, especially when exposed to light and air[3]. If you must prepare a

solution, it is best to use it immediately. To prolong the stability of an aqueous solution for a

short period, consider de-gassing the solvent to remove dissolved oxygen and protecting the

solution from light. The pH of the solution will also significantly impact stability[6][7][8].

Q5: What is the impact of pH on the stability of ferrous calcium citrate?

A5: The pH of the environment can significantly affect the solubility and stability of iron citrate

complexes. While ferrous calcium citrate is relatively stable, significant shifts in pH can alter

the complex's structure and promote the oxidation of ferrous to ferric iron[6][7][8][9]. For

instance, at alkaline pH values, the mobility and uptake of iron can be greatly reduced[7].
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Observed Issue Potential Cause(s) Recommended Action(s)

Change in powder color (e.g.,

to yellow/brown)

Oxidation of ferrous (Fe²⁺) to

ferric (Fe³⁺) iron due to

exposure to light, air, or heat.

Discard the discolored product

as its chemical integrity is

compromised. Review storage

procedures to ensure

protection from light and air,

and storage at room

temperature.

Clumping or caking of the

powder

Absorption of moisture from

the atmosphere.

Ensure the container is tightly

sealed. Store in a desiccator if

the laboratory environment has

high humidity.

Inconsistent experimental

results

Degradation of the ferrous

calcium citrate, leading to

lower than expected ferrous

iron content.

Verify the integrity of the stored

compound using a quality

control test (see Experimental

Protocols). Use a fresh,

properly stored batch for

subsequent experiments.

Poor solubility in aqueous

solutions

Potential degradation or

inappropriate pH of the

solvent.

Check the pH of your solvent.

The solubility of iron

complexes can be pH-

dependent[9]. Use freshly

prepared solutions and

consider the impact of pH on

your experimental system.

Degradation Pathways and Prevention
The primary degradation pathway for ferrous calcium citrate is the oxidation of the ferrous

ion. This process can be accelerated by several factors.
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Accelerating Factors
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Caption: Factors accelerating the oxidative degradation of ferrous calcium citrate.

To maintain the integrity of ferrous calcium citrate, it is imperative to control these

environmental factors.

Recommended Storage Conditions
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Parameter Recommendation Rationale

Temperature Room Temperature

Avoids thermal degradation

and acceleration of

oxidation[1][2][3].

Light
Store in the dark (e.g., in an

opaque container)

Ferrous compounds are light-

sensitive and can undergo

photo-oxidation[3][10][11].

Atmosphere

Tightly sealed container,

consider inert gas overlay for

long-term storage

Minimizes exposure to

atmospheric oxygen, a key

driver of oxidation[3].

Humidity Dry environment

Prevents moisture absorption

which can lead to physical

changes and facilitate

degradation[4][5].

Experimental Protocols
Protocol 1: Visual Inspection for Integrity

Objective: To quickly assess the quality of ferrous calcium citrate powder.

Procedure:

1. Place a small amount of the powder on a white weighing paper.

2. Observe the color and consistency under good lighting.

3. The powder should be colorless to grayish-green and free-flowing[12].

4. Any yellow or brown discoloration or significant clumping indicates potential degradation.

Protocol 2: Qualitative Determination of Ferrous Iron
Oxidation

Objective: To chemically test for the presence of ferric ions, indicating oxidation.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://repository.ias.ac.in/48920/
https://ask.orkg.org/item/291543865/Study-of-the-thermal-decomposition-of-iron-and-barium-citrates
https://patents.google.com/patent/US2812344A/en
https://patents.google.com/patent/US2812344A/en
https://pubmed.ncbi.nlm.nih.gov/8789245/
https://mmbio.byu.edu/0000017b-4128-d95f-a1ff-5dafd5520000/sds-sheets-iron-citrate-pdf
https://patents.google.com/patent/US2812344A/en
https://www.sigmaaldrich.com/SG/en/sds/aldrich/359734
https://redox.com/wp-content/sds/594.pdf
https://www.benchchem.com/product/b12724409?utm_src=pdf-body
https://www.lohmann-minerals.com/products/product-finder/ferrous-citrate/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12724409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Ferrous calcium citrate sample

Deionized water

Dilute hydrochloric acid

1% Potassium thiocyanate solution

Procedure:

1. Dissolve a small amount of the ferrous calcium citrate sample in deionized water,

acidifying with a few drops of dilute hydrochloric acid to aid dissolution.

2. Add a few drops of 1% potassium thiocyanate solution to the sample solution.

3. Interpretation:

No color change or a very faint pinkish hue: Indicates minimal to no ferric iron,

suggesting the sample is of good quality.

A distinct red or blood-red color: Indicates the presence of ferric ions, confirming

oxidation of the ferrous calcium citrate. The intensity of the color is proportional to the

concentration of ferric ions.

Decision Workflow for Handling Ferrous Calcium
Citrate
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Caption: Decision workflow for assessing the quality of ferrous calcium citrate before use.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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